Cas no 1001518-85-9 (3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid)

• Product Name: 3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• CAS No: 1001518-85-9
• MF: C₈H₈BrF₃N₂O₂
• MW: 301.060531616211
• MDL: MFCD03419695
• CID: 2951962
• PubChem ID: 7018486
• Update Time: 2025-04-21

3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-溴-5-甲基-3-三氟甲基吡唑-1-基)丙酸
• AKOS B007258
• ART-CHEM-BB B007258
• 3-[4-Bromo-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid
• 3-(4-BROMO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-PROPIONIC ACID
• 3-(4-BROMO-5-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL)PROPANOIC ACID
• 3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• BQB51885
• BBL038576
• STK312273
• Z1741966021
• 3-(4-Bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanoicacid
• AKOS000308195
• EN300-83597
• F2169-0841
• Z1245633652
• 1001518-85-9
• CS-0262730
• FS-6282
• MFCD03419695

• MDL： MFCD03419695
• Inchi： 1S/C8H8BrF3N2O2/c1-4-6(9)7(8(10,11)12)13-14(4)3-2-5(15)16/h2-3H2,1H3,(H,15,16)
• InChI Key： WAWUNNWVIAVOHP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(C=1C)CCC(=O)O

Computed Properties

• Exact Mass: 299.97212g/mol
• Monoisotopic Mass: 299.97212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.06g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 359.5±42.0 °C at 760 mmHg
• Flash Point: 171.2±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-[4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)